Cas no 624-60-2 (N-Methylethanamine Hydrochloride)

• Product Name: N-Methylethanamine Hydrochloride
• CAS No: 624-60-2
• MF: C₃H₁₀ClN
• MW: 95.5711998939514
• MDL: MFCD00051403
• CID: 39157
• PubChem ID: 522048
• Update Time: 2025-07-19

N-Methylethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl(methyl)ammonium chloride
• N-Ethylmethylamine hydrochloride
• N-Methylethylamine hydrochloride
• Aethyl-methyl-amin,Hydrochlorid
• Ethylmethylamine hydrochloride
• EthylmethylamineHCl
• ethylmethylammonium chloride
• METHYLETHANAMINE HYDROCHLORIDE
• N-ETHYLMETHYLAMINE HCL
• N-ethyl-N-methylamine hydrochloride
• N-Methylethanamine hydrochlorid
• N-methyl-ethanamine,hydrochloride
• n-methyl-ethanaminhydrochloride
• N-methyl-ethylamine hydrochloride
• Ethanamine,N-methyl-, hydrochloride (9CI)
• Ethylamine, N-methyl-, hydrochloride (8CI)
• Methylethylammonium chloride
• N-methylethanamine hydrochloride
• ethyl(methyl)amine hydrochloride
• Ethanamine, N-methyl-, hydrochloride
• Ethanamine, N-methyl-, hydrochloride (1:1)
• Methylethylamine hydrochloride
• N-Methylethylamine, HCl
• NSC7301
• GEHLEADVHVVTET-UHFFFAOYSA-N
• BH004
• KM0616
• FC0004
• AK325076
• N-M
• AKOS015894484
• methylazanyliumylethane chloride;N-Ethylmethylamine HCl
• FT-0658670
• N-Methylethylamine hydrochloride, AldrichCPR
• MFCD00051403
• EN300-64637
• A833784
• DTXSID00883512
• D78313
• N-methylethanamine;hydrochloride
• CS-0158300
• 624-60-2
• NSC-7301
• SY292080
• SB75367
• EINECS 210-854-8
• Ethylamine, N-methyl-, hydrochloride
• DTXCID301023040
• NSC 7301
• N-Methylethanamine Hydrochloride

• MDL： MFCD00051403
• Inchi： 1S/C3H9N.ClH/c1-3-4-2;/h4H,3H2,1-2H3;1H
• InChI Key： GEHLEADVHVVTET-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC

Computed Properties

• Exact Mass: 95.05020
• Monoisotopic Mass: 59.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 12
• XLogP3: 0.1

Experimental Properties

• Color/Form: Light yellow crystals
• Density: 1,176g/cm
• Melting Point: 101-108°C
• Boiling Point: 106C/6Torr
• Refractive Index: 1,552
• PSA: 12.03000
• LogP: 1.41860
• Solubility: Not determined

N-Methylethanamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 34-36/37/38-36
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R34
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-Methylethanamine Hydrochloride

Exploring N-Methylethanamine Hydrochloride (CAS No. 624-60-2): Properties, Applications, and Industry Insights

N-Methylethanamine Hydrochloride (CAS No. 624-60-2), also known as N-Methylaminoethane Hydrochloride, is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This white crystalline powder is highly soluble in water and polar solvents, making it a valuable intermediate in modern chemical processes. The compound's molecular structure, featuring a secondary amine group, allows it to participate in diverse reactions, including alkylation and acylation, which are critical for producing more complex molecules.

In recent years, the demand for N-Methylethanamine Hydrochloride has surged due to its role in synthesizing active pharmaceutical ingredients (APIs). Researchers and manufacturers frequently search for "CAS 624-60-2 supplier" or "N-Methylethanamine Hydrochloride purity standards," reflecting the compound's importance in drug development. Its applications extend to the production of antihistamines, local anesthetics, and other therapeutic agents, aligning with the growing focus on precision medicine and personalized healthcare solutions.

The agrochemical industry also benefits from N-Methylethanamine Hydrochloride, where it serves as a building block for herbicides and plant growth regulators. With increasing global attention on sustainable agriculture and food security, queries like "624-60-2 in crop protection" or "eco-friendly amine derivatives" highlight its relevance. The compound's biodegradability and low environmental persistence make it a preferred choice for developing next-generation agrochemicals.

From a technical perspective, N-Methylethanamine Hydrochloride exhibits excellent stability under standard storage conditions, with a melting point range of 168–172°C. Analytical techniques such as HPLC and NMR are commonly used to verify its purity, addressing frequent industry questions like "how to test N-Methylethanamine Hydrochloride quality." Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling and application across industries.

Innovations in green chemistry have further elevated the compound's profile. Researchers exploring "solvent-free synthesis of 624-60-2" or "catalytic amination routes" demonstrate the industry's shift toward sustainable production methods. These advancements reduce waste and energy consumption, aligning with circular economy principles and ESG (Environmental, Social, and Governance) goals.

In specialty chemicals, N-Methylethanamine Hydrochloride is a precursor for surfactants, corrosion inhibitors, and dye intermediates. Its compatibility with ionic liquids and deep eutectic solvents has opened new avenues for non-toxic formulations, addressing searches like "amine-based green solvents." The compound's versatility continues to inspire R&D breakthroughs, particularly in materials science and nanotechnology applications.

Quality control remains a priority for CAS 624-60-2 users, with certifications like ISO 9001 and USP/EP monographs ensuring batch-to-batch consistency. FAQs such as "handling precautions for N-Methylethanamine Hydrochloride" emphasize the need for proper PPE and ventilation, though the compound is classified as low-risk under standard occupational safety protocols.

Market trends indicate steady growth for N-Methylethanamine Hydrochloride, driven by Asia-Pacific pharmaceutical expansions and North American agrochemical innovations. Strategic partnerships between raw material suppliers and end-users aim to streamline supply chains, responding to queries like "just-in-time delivery for 624-60-2." Digital platforms now facilitate transparent procurement, with blockchain-enabled traceability gaining traction among quality-conscious buyers.

Future applications may include energy storage systems, where amine derivatives show promise in battery electrolyte formulations. This potential answers emerging searches like "624-60-2 in renewable energy," positioning the compound at the intersection of chemistry and clean technology. Continued research into its physicochemical properties will likely uncover additional industrial uses.

In summary, N-Methylethanamine Hydrochloride (CAS No. 624-60-2) represents a critical junction between traditional chemical manufacturing and cutting-edge scientific innovation. Its adaptability across sectors—from life sciences to sustainable agriculture—ensures its enduring value in an increasingly complex and eco-conscious global market.